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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B15620143 Get Quote

N6-Cyclohexyladenosine: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the shelf life and proper storage of N6-
Cyclohexyladenosine (CHA). Adherence to these guidelines is crucial for maintaining the

compound's integrity and ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid N6-Cyclohexyladenosine?

For long-term storage, solid N6-Cyclohexyladenosine should be stored at -20°C.[1] For short-

term storage, such as a few days to weeks, it can be kept at 0-4°C in a dry and dark

environment.[1]

Q2: What is the expected shelf life of solid N6-Cyclohexyladenosine?

When stored properly at -20°C as a solid powder, N6-Cyclohexyladenosine has a shelf life of

over three years.[1][2]

Q3: How should I store N6-Cyclohexyladenosine once it is in solution?
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Stock solutions of N6-Cyclohexyladenosine should be aliquoted to avoid repeated freeze-

thaw cycles and stored at -80°C for up to two years or at -20°C for up to one year.[3]

Q4: In which solvents can I dissolve N6-Cyclohexyladenosine?

N6-Cyclohexyladenosine is soluble in DMSO (up to 100 mM) and ethanol (up to 20 mM).

Q5: The compound was shipped at ambient temperature. Is it still viable?

Yes. N6-Cyclohexyladenosine is stable for a few weeks at ambient temperature during

standard shipping.[1] Short periods at temperatures higher than recommended, such as those

encountered during shipping, will not significantly affect the product's efficacy or shelf life.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the solid compound is

stored at -20°C and solutions

are aliquoted and stored at

-80°C. Avoid repeated freeze-

thaw cycles.[3] It is advisable

to use a fresh aliquot for each

experiment.

Difficulty dissolving the

compound

Incorrect solvent or

concentration.

N6-Cyclohexyladenosine is

soluble in DMSO and ethanol.

If you encounter solubility

issues, gentle warming or

sonication may aid dissolution.

[2] Always refer to the

manufacturer's product

datasheet for specific solubility

information.

Observed precipitation in stock

solution after freezing

Supersaturation or solvent

evaporation.

Before use, bring the aliquot to

room temperature and vortex

thoroughly to ensure the

compound is fully redissolved.

If precipitation persists, brief

sonication may be necessary.

Quantitative Data Summary
Table 1: Storage Conditions and Shelf Life of N6-Cyclohexyladenosine
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Form
Storage

Temperature
Duration Shelf Life

Solid (Powder) -20°C
Long-term (months to

years)
>3 years[1][2]

0-4°C
Short-term (days to

weeks)

Not specified for long-

term

In Solvent (e.g.,

DMSO)
-80°C Long-term Up to 2 years[3]

-20°C Short-term Up to 1 year[3]

0-4°C
Short-term (days to

weeks)

Not specified for long-

term

Table 2: Solubility of N6-Cyclohexyladenosine

Solvent Concentration

DMSO Up to 100 mM

Ethanol Up to 20 mM

Experimental Protocols
Protocol: Preparation and Storage of N6-
Cyclohexyladenosine Stock Solution
Objective: To prepare a stable, high-concentration stock solution of N6-Cyclohexyladenosine
for use in downstream experiments.

Materials:

N6-Cyclohexyladenosine (solid powder)

Anhydrous DMSO
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Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-dissolution Preparation: Allow the vial of solid N6-Cyclohexyladenosine to equilibrate to

room temperature before opening to prevent condensation of atmospheric moisture.

Calculation of Solvent Volume: Determine the required volume of DMSO to achieve the

desired stock concentration (e.g., 100 mM). Use the molecular weight (349.38 g/mol ) for

your calculations.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the solid

N6-Cyclohexyladenosine.

Mixing: Cap the vial tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if

necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

polypropylene microcentrifuge tubes. The volume of each aliquot should be appropriate for a

single experiment to minimize waste and avoid repeated freeze-thaw cycles.

Storage: Label each aliquot clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -80°C for long-term storage.

Visualizations

Stock Solution Preparation Aliquoting & Storage

Start: Solid CHA Equilibrate to
Room Temperature Add Anhydrous DMSO Vortex/Sonicate

to Dissolve
Aliquot into

Single-Use Tubes Store at -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing and storing N6-Cyclohexyladenosine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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